Cas no 1805332-83-5 (6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805332-83-5
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4852767
• Update Time: 2025-09-25

6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H7BrF2N2O/c1-13-7-5(6(9)10)3(8)2-4(11)12-7/h2,6H,1H3,(H2,11,12)
• InChI Key： JPLMTQWYYSZAEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(N)N=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine

Introduction to 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1805332-83-5)

6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1805332-83-5) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with an amino group, a bromine atom, a difluoromethyl group, and a methoxy group, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine contribute to its versatility in drug discovery. The presence of the amino group provides a nucleophilic site for further functionalization, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The difluoromethyl group is particularly interesting due to its ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the methoxy group introduces further modularity, allowing for diverse chemical transformations.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential applications in treating a wide range of diseases. 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine has emerged as a key building block in the development of small-molecule inhibitors targeting various therapeutic pathways. Its pyridine scaffold is commonly found in many bioactive molecules, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The compound’s structural features make it an ideal candidate for generating libraries of kinase inhibitors through combinatorial chemistry approaches.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into drug molecules can lead to enhanced pharmacokinetic properties, including increased lipophilicity and metabolic stability. The difluoromethyl group in 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine is particularly noteworthy for its ability to improve binding affinity to biological targets. This has been demonstrated in several preclinical studies where fluorinated analogs have shown superior pharmacological activity compared to their non-fluorinated counterparts.

The bromine atom in 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine also plays a critical role in its utility as a synthetic intermediate. Transition-metal-catalyzed cross-coupling reactions are fundamental tools in modern organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. The palladium-catalyzed Suzuki-Miyaura coupling, for instance, has been widely used to introduce aryl or vinyl groups into biaryl or conjugated systems. The bromine atom serves as an excellent leaving group for these reactions, facilitating the formation of new carbon-carbon bonds.

Moreover, the methoxy group in 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine provides an additional site for functionalization through oxidation or demethylation reactions. These transformations can be used to introduce carboxylic acids, aldehydes, or other functional groups that are essential for further derivatization. The ability to modify multiple sites on the pyridine core allows researchers to fine-tune the properties of their drug candidates, optimizing parameters such as solubility, bioavailability, and target specificity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyridines are among the most frequently occurring heterocycles in approved drugs due to their favorable electronic properties and biological activity. 6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine exemplifies how structural diversity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for generating molecules with diverse biological activities.

In conclusion,6-Amino-4-bromo-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1805332-83-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable it to serve as a valuable intermediate in synthesizing biologically active molecules targeting various diseases. The ongoing exploration of its synthetic applications and biological activities underscores its importance as a building block in modern medicinal chemistry.